Cas no 2137694-36-9 (Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl-
• CAS No: 2137694-36-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5279389
• PubChem ID: 165445369
• Update Time: 2025-06-08

Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl-
• EN300-683830
• 2137694-36-9
• 2-(aminomethyl)-1-(1-methylcyclobutyl)butan-1-ol

• Inchi： 1S/C10H21NO/c1-3-8(7-11)9(12)10(2)5-4-6-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： QVXJAUOHAQPEFS-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC)C1(C)CCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 273.9±13.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl-

Professional Introduction to Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl- (CAS No. 2137694-36-9)

Cyclobutanemethanol, specifically the compound identified by the chemical abstracts service number CAS No. 2137694-36-9, represents a fascinating molecule within the realm of organic chemistry and pharmaceutical research. This compound, with the systematic name Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl-, has garnered attention due to its unique structural features and potential applications in medicinal chemistry.

The molecular structure of this compound consists of a cyclobutane ring substituted with a hydroxymethyl group at the α-position and a 1-methylpropyl chain attached to the same carbon. This configuration imparts a high degree of steric hindrance and electronic richness, making it a valuable scaffold for designing novel bioactive molecules. The presence of both an amine and a hydroxyl group in close proximity suggests that this compound may exhibit significant hydrogen bonding capabilities, which could be exploited in drug design for enhanced binding affinity to biological targets.

In recent years, there has been a growing interest in cycloalkyl-containing compounds due to their diverse pharmacological properties. The cyclobutane ring, in particular, has been shown to improve metabolic stability and oral bioavailability of small molecule drugs. This is attributed to the rigidity of the cycloalkane ring, which can shield reactive sites from enzymatic degradation. Additionally, the incorporation of functional groups such as hydroxymethyl and amine moieties can introduce specific interactions with biological targets, leading to tailored pharmacological effects.

One of the most compelling aspects of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl- is its potential as a building block for more complex molecules. The combination of a cyclobutane core with polar functional groups makes it an ideal candidate for further derivatization. For instance, researchers have explored its use in synthesizing peptidomimetics, where the cyclobutane ring can mimic peptide bonds while providing additional conformational constraints. This approach has led to the development of novel compounds with improved pharmacokinetic profiles.

Recent studies have also highlighted the role of this compound in modulating enzyme activity. The unique steric environment created by the cyclobutane ring can influence the binding orientation of substrates to enzymes, potentially leading to enhanced selectivity. This has been particularly relevant in the development of kinase inhibitors, where precise control over binding interactions is crucial for therapeutic efficacy. Furthermore, the amine and hydroxyl groups can serve as points for covalent bonding or non-covalent interactions with target proteins, offering multiple avenues for drug design.

The synthesis of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl- presents an interesting challenge due to its strained cyclic structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, advances in catalytic methods have made it possible to access such compounds more efficiently. For example, transition metal-catalyzed reactions have been employed to construct the cyclobutane ring with high precision. These methods not only improve synthetic efficiency but also allow for greater functional group tolerance during derivatization.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-methyl- (CAS No. 2137694-36-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with tailored pharmacological properties. The growing body of research on cycloalkyl-containing compounds underscores their importance in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing unmet medical needs.